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Compound of Interest

Compound Name: 1,1-Diphenylpropane

Cat. No.: B075321 Get Quote

Essential Safety and Handling Guide for 1,1-
Diphenylpropane
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,1-Diphenylpropane (CAS No.

1530-03-6). Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

It is important to note that safety data sheets (SDS) for 1,1-Diphenylpropane present some

conflicting hazard information. While some sources classify it as not hazardous under OSHA's

2012 Hazard Communication Standard[1][2], others indicate that it may cause skin, eye, and

respiratory irritation[3][4]. Therefore, a cautious approach is recommended, and the protective

measures outlined in this guide should be followed.

Physicochemical Data
A summary of the key quantitative data for 1,1-Diphenylpropane is provided below.
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Property Value

Molecular Formula C15H16[4][5]

Molecular Weight 196.29 g/mol [3][4]

Appearance Colorless viscous liquid[5]

Boiling Point 278.85°C[4]

Melting Point 13.7°C[4]

Density 0.995 g/cm³[4]

Refractive Index 1.5640[4][5]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 1,1-Diphenylpropane.
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PPE Category Specification Rationale

Eye/Face Protection

Wear safety glasses with side-

shields conforming to NIOSH

or EN166 standards[1][6]. For

activities with a splash hazard,

use chemical safety

goggles[6].

Protects against direct contact

and potential eye irritation[2]

[3].

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber) and

inspect them before use[6]. A

standard lab coat or other

protective clothing is required

to prevent skin contact[1][6].

Prevents skin contact and

potential irritation[3][4].

Respiratory Protection

Under normal laboratory

conditions with adequate

ventilation (e.g., in a chemical

fume hood), respiratory

protection is typically not

required[1]. If ventilation is

poor or irritation is

experienced, use a NIOSH-

approved respirator[6].

Protects against potential

respiratory tract irritation if

vapors or aerosols are

generated[3][4].

Operational and Disposal Plan
A systematic workflow is critical for safety and environmental protection. The following sections

provide step-by-step guidance for handling 1,1-Diphenylpropane from preparation through

disposal.

Experimental Protocols: Step-by-Step Handling Guide
1. Preparation and Workspace Setup

Review Safety Data Sheet (SDS): Before any work begins, thoroughly read and understand

the most current SDS for 1,1-Diphenylpropane.
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Prepare Workspace: Ensure all handling of 1,1-Diphenylpropane occurs in a well-ventilated

area, preferably within a certified chemical fume hood[2][6].

Assemble Materials: Have all necessary equipment and materials, including spill cleanup

supplies, readily available.

Don PPE: Put on all required PPE as detailed in the table above.

2. Chemical Handling

Avoid Contact: Prevent direct contact with skin, eyes, and clothing[1].

Prevent Inhalation: Avoid ingesting or inhaling the substance[1].

Safe Storage: Keep the container tightly closed in a dry, cool, and well-ventilated location[1]

[2]. Store away from incompatible materials such as strong oxidizing agents[7].

3. Spill Response

Small Spills: Wipe up the spill with an absorbent, inert material (e.g., cloth, vermiculite, or dry

sand)[2]. Clean the surface thoroughly to remove any residual contamination[2]. Place the

absorbent material into a suitable, sealed container for disposal[6].

Large Spills: Evacuate the area. Stop the flow of the material if it is safe to do so[2]. Contain

the spill using dikes or absorbents and prevent it from entering drains[2][8].

4. First Aid Measures

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention[1].

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If skin irritation develops or persists, seek medical attention[1][2].

Inhalation: Move the person to fresh air. If symptoms occur, get medical attention

immediately[1].
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Ingestion: Rinse the mouth with water and then drink plenty of water. If symptoms occur, get

medical attention[1][2].

Disposal Plan
Waste Collection: Collect all chemical waste, including contaminated PPE and absorbent

materials from spills, in a clearly labeled and sealed container[6]. Do not mix with other

waste.

Disposal Protocol: Chemical waste generators must consult local, regional, and national

regulations to ensure complete and accurate classification and disposal[1]. Dispose of the

chemical waste through a licensed professional waste disposal service[6]. Do not dispose of

it down the drain[6]. Handle uncleaned containers as you would the product itself.

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1,1-
Diphenylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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